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Natural Sources of Astringin
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Compound Focus: Astringin

CAS No.: 29884-49-9

Cat. No.: S519586

Astringin is found in a few specific plant genera. The following table details its documented natural sources.

Source o
. Specific Part Context
Genus/Species
Picea sp. (Spruce Bark Found in Picea sitchensis (Sitka spruce) [1] [2] and Picea
trees) abies (Norway spruce) [1].
Vitis sp. Cells/Cultures & Present in Vitis vinifera (wine grape) cell cultures and has
(Grapevines) Wine been detected in wine [1] [2].
Polygonum sp. Information Listed as a source, though specific details are not
Missing provided [2].

Biological Activities and Research Insights

Astringin has demonstrated significant bioactivities in preclinical research, suggesting potential for

therapeutic development.

e Cardioprotective Effects: Astringin acts as a potent antiarrhythmic agent. In studies on ischemic
and reperfused rat hearts, it reduced the severity of arrhythmias, decreased mortality, and limited the
size of cardiac infarcts. These beneficial effects are correlated with its antioxidant activity and the
upregulation of nitric oxide (NO) production [2].
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e Hepatoprotective and Anti-inflammatory Effects: Research indicates that astringin can
significantly reduce pro-inflammatory responses and attenuate hepatic injury following trauma-
hemorrhage. This salutary effect is likely due to the reduction of pro-inflammatory mediator levels [2].

¢ Nephroprotective Effects: A recent study demonstrated that astringin could protect against
chromium-induced kidney damage (nephrotoxicity) in rats. The compound alleviated oxidative stress
and inflammation by modulating the TLR4/MyD88, HMGB1/RAGE, and NF-kB signaling pathways

[3].

Astringin Signaling Pathway in Nephroprotection

The diagram below illustrates the mechanism by which astringin protects against nephrotoxicity, based on

the referenced study [3].
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Astringin counters chromium toxicity by inhibiting key inflammatory pathways, thereby protecting kidney

cells.

Experimental Protocols for Key Activities

For researchers looking to validate or build upon these findings, here are summaries of the key

methodological approaches from the cited studies.

Protocol 1: Ischemia/Reperfusion-induced Arrhythmias in Rats

[2]

This model assesses the cardioprotective effects of astringin.

e Animal Model: Sprague-Dawley rats.
e Surgical Procedure: Anesthetize rats, perform a thoracotomy, and occlude the left main coronary
artery.
¢ Ischemia/Reperfusion Protocols:
o 30 min occlusion
o 5 min occlusion followed by 30 min reperfusion
o 4 h occlusion (for infarct size measurement)
e Drug Administration: Astringin is administered via infusion prior to coronary artery occlusion.
e Key Outcome Measures:
o Arrhythmia Analysis: Incidence and duration of ventricular tachycardia (VT) and ventricular
fibrillation (VF).
o Mortality Rate: Recorded during the experiment.
o Biochemical Assays: Measure Nitric Oxide (NO) and Lactate Dehydrogenase (LDH) levels in
carotid blood.
o Infarct Size: Determined after 4 hours of occlusion.

Protocol 2: Chromium-Induced Nephrotoxicity in Rats [3]

This model evaluates the protective effects of astringin against kidney injury.

¢ Animal Model: Rats.
e Toxicant Administration: Chromium (VI) is administered to induce nephrotoxicity.
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e Drug Treatment: Astringin is dissolved in 0.1% DMSO to a concentration of 2 mg/mL and
administered to the treatment group.
o Key Analytical Methods:

o Gene Expression: Real-time quantitative PCR (gPCR) to analyze genes like NF-kB, RAGE, IL-
1B, HMGBL1, TLR4, MyD88, TNF-q, IL-6, and COX-2. Data is analyzed using the 2-AACT
method.

o Oxidative Stress Markers: Assessment of Reactive Oxygen Species (ROS) and
Malondialdehyde (MDA) levels.

o Antioxidant Enzymes: Evaluation of the activities of Glutathione Peroxidase (GPx),
Glutathione Reductase (GR), and Catalase (CAT).

o Renal Function Tests: Measurement of serum creatinine and blood urea nitrogen (BUN).

o Histopathological Examination: Kidney tissues are examined for architectural damage.

o Immunohistochemistry & TUNEL Assay: To assess apoptosis in renal tissues.

Sourcing for Research

Astringin is available for research purposes from chemical and biological suppliers.

e Supplier Example: PhytoLab GmbH & Co. KG sells astringin as a primary reference standard with a
purity of 295.0% (HPLC) [4].

¢ Pricing Context: As an example, a 10mg vial of astringin was listed at £312.67 [4]. Prices are
subject to change and may vary by supplier and region.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Natural Sources of Astringin]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b519586#astringin-natural-sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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